Cas no 65266-73-1 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI))

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI) structure
65266-73-1 structure
Product Name:8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI)
CAS No:65266-73-1
MF:C17H21NO4
MW:306.371430158615
CID:501492
PubChem ID:71314969
Update Time:2025-04-19

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI)
    • cocaine-D3--dea schedule ii item
    • <2H3>-Cocain
    • Cocaine-d3
    • Cocaine-D3 solution
    • DTXSID101016154
    • 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)-
    • 65266-73-1
    • Inchi: 1S/C17H21NO4/c1-18-12-8-9-13(18)15(17(20)21-2)14(10-12)22-16(19)11-6-4-3-5-7-11/h3-7,12-15H,8-10H2,1-2H3/t12-,13+,14-,15+/m0/s1/i2D3
    • InChI Key: ZPUCINDJVBIVPJ-JTIQJQJFSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)[C@H]1C[C@@H]2CC[C@H]([C@H]1C(=O)OC([2H])([2H])[2H])N2C

Computed Properties

  • Exact Mass: 306.16588839g/mol
  • Monoisotopic Mass: 306.16588839g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Flash Point: 2℃
  • PSA: 55.84000
  • LogP: 1.80560

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI) Security Information

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